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Compound of Interest

Compound Name: Formamidine Hydroiodide

Cat. No.: B1342929 Get Quote

An In-depth Technical Guide to Formamidine Hydroiodide

For Researchers, Scientists, and Drug Development Professionals

Abstract
Formamidine Hydroiodide (FAI), also known as formamidinium iodide, has emerged as a

pivotal precursor in the advancement of next-generation optoelectronic materials, most notably

in the field of perovskite solar cells. Its unique properties contribute to enhanced power

conversion efficiencies and improved stability of perovskite-based devices. This technical guide

provides a comprehensive overview of Formamidine Hydroiodide, including its chemical and

physical properties, detailed synthesis protocols, in-depth analysis of its applications, and

crucial safety information. The content is tailored for researchers, scientists, and professionals

in drug development who are interested in the fundamental and applied aspects of this

compound.

Introduction
Formamidine Hydroiodide, with the CAS number 879643-71-7, is an organic salt that has

garnered significant attention in materials science.[1][2][3] It is a key component in the

synthesis of formamidinium lead iodide (FAPbI₃) perovskites, which are at the forefront of

photovoltaic research.[1][4][5] The incorporation of the formamidinium cation (FA⁺) in the

perovskite crystal lattice offers several advantages over the more traditional methylammonium

(MA⁺) cation, including a more ideal bandgap for single-junction solar cells and superior

thermal stability.[1][6] This guide aims to be an essential resource for understanding and

utilizing Formamidine Hydroiodide in a research and development setting.
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Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Formamidine Hydroiodide is

fundamental for its effective application. It is typically a white to off-white crystalline solid or

powder.[1][2]

Property Value References

CAS Number 879643-71-7 [1][2][3]

Chemical Formula CH₅IN₂ [1][3]

Molecular Weight 171.97 g/mol [1][2][3]

Appearance
White to almost white

powder/crystals
[1][2]

Melting Point 242 °C (decomposes) [1][7]

Solubility
Soluble in water, DMF, and

DMSO
[7][8]

InChI Key
QHJPGANWSLEMTI-

UHFFFAOYSA-N
[1]

Chemical Structure
Caption: Chemical structure of Formamidinium Iodide.

Synthesis of Formamidine Hydroiodide
High-purity Formamidine Hydroiodide is crucial for the fabrication of high-performance

perovskite solar cells.[1] A common and effective laboratory-scale synthesis involves the

reaction of formamidine acetate with hydroiodic acid.[1][9]

Synthetic Pathway
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Caption: General workflow for the synthesis of Formamidine Hydroiodide.

Detailed Experimental Protocol
This protocol is based on established methods for the synthesis of Formamidine Hydroiodide.

[9]

Materials:

Formamidine acetate

Hydroiodic acid (57 wt. % in water)

Deionized water

Diethyl ether

Ethanol

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator
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Büchner funnel and filter paper

Vacuum oven

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve

formamidine acetate in a minimal amount of deionized water. Place the flask in an ice bath

and allow it to cool to 0-5 °C with continuous stirring.

Addition of Hydroiodic Acid: Slowly add a stoichiometric equivalent of hydroiodic acid

dropwise to the cooled formamidine acetate solution. A 1 to 1.5 molar ratio of hydroiodic acid

to formamidine acetate can be used.[9] Maintain the temperature of the reaction mixture

below 10 °C throughout the addition.

Reaction: Allow the reaction to proceed for 2 hours in the ice bath with continuous stirring.[9]

Solvent Removal: Remove the solvent (water and acetic acid) using a rotary evaporator.

Washing: Wash the resulting solid with diethyl ether to remove any unreacted starting

materials and byproducts. This step should be repeated until the solid becomes a white or

off-white powder.[9]

Recrystallization (Optional but Recommended): For higher purity, recrystallize the crude

product from a mixture of ethanol and diethyl ether.[9] Dissolve the solid in a minimal amount

of hot ethanol and then precipitate it by the slow addition of diethyl ether.

Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven

overnight at a moderate temperature (e.g., 60 °C).

Storage: Store the final product in a desiccator under a dark and inert atmosphere to prevent

degradation.[9]

Applications in Perovskite Solar Cells
The primary and most impactful application of Formamidine Hydroiodide is as a precursor for

the synthesis of formamidinium lead iodide (FAPbI₃) perovskites.[1][10][11] These materials are

used as the light-absorbing layer in perovskite solar cells.
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Role in Perovskite Structure and Performance

Enhanced Properties

Formamidine Hydroiodide (FAI)
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Higher Power Conversion Efficiency (PCE)

Enables

Click to download full resolution via product page

Caption: Role of FAI in forming FAPbI₃ and enhancing solar cell properties.

FAPbI₃ perovskites exhibit a narrower bandgap of approximately 1.48 eV compared to their

methylammonium lead iodide (MAPbI₃) counterparts (~1.57 eV).[6][10] This narrower bandgap

is closer to the ideal value for a single-junction solar cell, allowing for the absorption of a

broader range of the solar spectrum and thus higher potential power conversion efficiencies.[1]

[10]

Furthermore, the formamidinium cation is larger than the methylammonium cation, which leads

to a more symmetric and stable perovskite crystal structure. This results in improved thermal

stability, a critical factor for the long-term performance and commercial viability of perovskite

solar cells.[1][6]

However, at room temperature, the photoactive black α-phase of FAPbI₃ can transition to a

photo-inactive yellow δ-phase.[1][5] Research has shown that the introduction of additives and

careful control of fabrication conditions can stabilize the desired α-phase.[1][10]

Stability and Degradation
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The stability of Formamidine Hydroiodide and the resulting perovskite films is a crucial area

of research. FAI itself is hygroscopic and sensitive to air and light, necessitating storage under

an inert atmosphere in the dark.[7]

The degradation of formamidinium-based perovskites is often initiated by exposure to moisture

and oxygen.[12] This can lead to the decomposition of the perovskite structure and a

subsequent decrease in device performance. The degradation pathway can involve the

dissolution of FAI by water and the oxidation of iodide by oxygen, leading to phase

transformations to non-perovskite structures.[12]

Elevated temperatures can also accelerate the degradation of formamidinium compounds and

the perovskites derived from them.[1] Researchers are actively exploring strategies to enhance

the stability of FAPbI₃, including the use of mixed cations and anions, additive engineering, and

surface passivation.[1][12]

Safety Information
According to available safety data sheets, Formamidine Hydroiodide is not classified as a

hazardous substance or mixture according to Regulation (EC) No. 1272/2008.[7][13] However,

as with all laboratory chemicals, appropriate safety precautions should be taken.

Handling Precautions:

Avoid inhalation, ingestion, and contact with skin and eyes.[7]

Use in a well-ventilated area, preferably in a fume hood.[7]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Wash hands thoroughly after handling.[7]

First Aid Measures:

Inhalation: Move to fresh air. If you feel unwell, seek medical attention.

Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.

Ingestion: Rinse mouth and seek medical advice.

Conclusion
Formamidine Hydroiodide is a cornerstone material in the advancement of perovskite solar

cell technology. Its ability to tune the bandgap and enhance the thermal stability of perovskite

films has been instrumental in achieving high power conversion efficiencies. A comprehensive

understanding of its properties, synthesis, and handling is essential for researchers aiming to

further innovate in this exciting field. This guide provides a foundational knowledge base to

support such endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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